Cas no 1852781-89-5 (3-Thiophenemethanamine, 4-bromo-N-phenyl-)

• Product Name: 3-Thiophenemethanamine, 4-bromo-N-phenyl-
• CAS No: 1852781-89-5
• MF: C₁₁H₁₀BrNS
• MW: 268.172800540924
• CID: 5252798
• Update Time: 2025-06-10

3-Thiophenemethanamine, 4-bromo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 4-bromo-N-phenyl-

• Inchi： 1S/C11H10BrNS/c12-11-8-14-7-9(11)6-13-10-4-2-1-3-5-10/h1-5,7-8,13H,6H2
• InChI Key： YSDWTZBHATWBEF-UHFFFAOYSA-N
• SMILES： C1SC=C(Br)C=1CNC1=CC=CC=C1

Additional information on 3-Thiophenemethanamine, 4-bromo-N-phenyl-

Professional Introduction to 3-Thiophenemethanamine, 4-bromo-N-phenyl- (CAS No. 1852781-89-5)

3-Thiophenemethanamine, 4-bromo-N-phenyl- (CAS No. 1852781-89-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the synthesis of various pharmacologically active molecules. The presence of both thiophene and bromo substituents in its molecular framework makes it a versatile intermediate for the development of novel therapeutic agents.

The< strong> thiophene ring is a heterocyclic aromatic compound that is widely recognized for its stability and reactivity, making it an indispensable component in the design of bioactive molecules. In particular, the< strong> 4-bromo-N-phenyl moiety introduces additional functional groups that enhance the compound's utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high selectivity and efficacy in drug development.

In recent years, there has been a surge in research focused on developing novel< strong> thiophene-based derivatives with potential therapeutic applications. The< strong> bromo substituent in 3-Thiophenemethanamine, 4-bromo-N-phenyl-, serves as an excellent handle for further functionalization, enabling chemists to explore a wide range of structural modifications. This flexibility has led to the discovery of several promising candidates for treating various diseases, including cancer, inflammation, and neurological disorders.

The pharmaceutical industry has been particularly interested in< strong> N-phenylthiophenes due to their demonstrated biological activity. These compounds have shown promise as kinase inhibitors, antioxidants, and antimicrobial agents. The< strong> 4-bromo-N-phenyl group enhances the compound's solubility and bioavailability, which are critical factors in drug formulation. Additionally, the< strong> thiophene ring's ability to interact with biological targets has been leveraged to develop molecules with enhanced binding affinity and reduced toxicity.

Recent studies have highlighted the role of< strong> 3-Thiophenemethanamine, 4-bromo-N-phenyl- in the development of targeted therapies. For instance, researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors that selectively target overexpressed kinases in cancer cells. The< strong> bromo substituent's reactivity allows for further derivatization into more complex structures that can modulate signaling pathways involved in tumor growth and progression.

The use of computational chemistry and high-throughput screening has accelerated the discovery process for novel drug candidates derived from< strong> thiophene-based scaffolds. These methods have enabled researchers to rapidly identify lead compounds with optimal pharmacokinetic properties. The< strong> 4-bromo-N-phenyl moiety has been particularly valuable in this context, as it provides a scaffold for generating diverse libraries of compounds for screening.

In conclusion, 3-Thiophenemethanamine, 4-bromo-N-phenyl- (CAS No. 1852781-89-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in the development of next-generation drugs.